Cas no 6627-93-6 (5-amino-4-(2-phenyldiazen-1-yl)-1H-pyrazol-3-ol)

• Product Name: 5-amino-4-(2-phenyldiazen-1-yl)-1H-pyrazol-3-ol
• CAS No: 6627-93-6
• MF: C₉H₉N₅O
• MW: 203.200660467148
• CID: 1712365
• PubChem ID: 246770
• Update Time: 2025-07-17

5-amino-4-(2-phenyldiazen-1-yl)-1H-pyrazol-3-ol Chemical and Physical Properties

Names and Identifiers

• 5-amino-4-(2-phenylhydrazinyl)pyrazol-3-one
• 3-amino-5-hydroxy-4-phenylazopyrazole
• SBB057907
• AC1Q50HB
• AC1NS9BI
• 5-amino-4-(2-phenyldiazen-1-yl)-1H-pyrazol-3-ol
• NSC60261
• (Z)-3-Amino-4-(2-phenylhydrazinylidene)-1H-pyrazol-5(4H)-one
• 5-amino-4-(2-phenylhydrazinyl)-3H-pyrazol-3-one
• ORRWSNWFDNFTLA-VAWYXSNFSA-N
• SCHEMBL11374753
• SR-01000357394-1
• (E)-3-Amino-4-(2-phenylhydrazinylidene)-1H- pyrazol-5(4H)-one
• STL300995
• HMS3088J22
• NSC-60261
• (E)-3-amino-4-(phenyldiazenyl)-1H-pyrazol-5-ol
• SR-01000357394
• 1H-Pyrazole-4,5-dione, 3-amino-, 4-phenylhydrazone
• SMR001557759
• (4Z)-3-Amino-1H-pyrazole-4,5-dione 4-(phenylhydrazone) #
• VPVPYJCRBGQLRB-UHFFFAOYSA-N
• 3-amino-4-(phenylazo)-5-(1h)pyrazolone
• 5-amino-4-[(E)-phenyldiazenyl]-1H-pyrazol-3-ol
• AKOS022135431
• AKOS025116964
• CHEMBL2132962
• MLS002668007
• AKOS024333037
• 6627-93-6
• DTXSID90418130
• 5-amino-4-phenyldiazenyl-1,2-dihydropyrazol-3-one
• (Z)-3-amino-4-(2-phenylhydrazono)pyrazol-5(4H)-one

• Inchi： 1S/C9H9N5O/c10-8-7(9(15)14-13-8)12-11-6-4-2-1-3-5-6/h1-5H,(H4,10,13,14,15)/b12-11+
• InChI Key： ORRWSNWFDNFTLA-VAWYXSNFSA-N
• SMILES： O=C1C(=C(N)NN1)/N=N/C1C=CC=CC=1

Computed Properties

• Exact Mass: 203.08100
• Monoisotopic Mass: 203.08070993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 91.9Ų

Experimental Properties

• PSA: 99.65000
• LogP: 2.69410

Additional information on 5-amino-4-(2-phenyldiazen-1-yl)-1H-pyrazol-3-ol

Introduction to 5-amino-4-(2-phenyldiazen-1-yl)-1H-pyrazol-3-ol (CAS No. 6627-93-6)

5-amino-4-(2-phenyldiazen-1-yl)-1H-pyrazol-3-ol, also known by its CAS number 6627-93-6, is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azo pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antitumor properties. The unique structural features of 5-amino-4-(2-phenyldiazen-1-yl)-1H-pyrazol-3-ol make it a valuable candidate for the development of novel therapeutic agents.

The chemical structure of 5-amino-4-(2-phenyldiazen-1-yl)-1H-pyrazol-3-ol consists of a pyrazole ring with an amino group at the 5-position and a phenyl diazo group at the 4-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The pyrazole ring is a common scaffold in many bioactive compounds, contributing to its pharmacological profile. The amino group can participate in hydrogen bonding and other interactions, enhancing the compound's binding affinity to biological targets. The phenyl diazo group, on the other hand, can undergo various chemical transformations, making it a useful moiety for synthetic modifications.

Recent studies have highlighted the potential of 5-amino-4-(2-phenyldiazen-1-yl)-1H-pyrazol-3-ol in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, 5-amino-4-(2-phenyldiazen-1-yl)-1H-pyrazol-3-ol has also been investigated for its analgesic properties. A study published in the European Journal of Pharmacology demonstrated that this compound effectively reduces pain responses in animal models of nociception. The mechanism underlying its analgesic activity is believed to involve modulation of pain signaling pathways, particularly through interaction with opioid receptors.

The antitumor potential of 5-amino-4-(2-phenyldiazen-1-yl)-1H-pyrazol-3-ol has also been explored in several preclinical studies. Research conducted at the National Cancer Institute found that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The antitumor activity is attributed to its ability to induce apoptosis and inhibit cell proliferation by targeting key signaling pathways such as PI3K/Akt and MAPK.

The synthetic accessibility of 5-amino-4-(2-phenyldiazen-1-yl)-1H-pyrazol-3-ol further enhances its appeal as a lead compound for drug discovery. Various synthetic routes have been developed to prepare this molecule efficiently, allowing for easy modification and optimization of its structure. One common approach involves the condensation of a suitable hydrazine derivative with an appropriate aryl diazonium salt, followed by cyclization to form the pyrazole ring.

In conclusion, 5-amino-4-(2 phenyldiazen 1 yl) 1H pyrazol 3 ol (CAS No 6627 93 6) is a multifunctional organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for the development of novel therapeutic agents targeting inflammatory diseases, pain management, and cancer. Ongoing research continues to uncover new applications and mechanisms of action for this compound, further solidifying its importance in the field.